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Compound of Interest

Compound Name: Bis-(N,N'-PEG4-NHS ester)-Cy5

Cat. No.: B12294321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis-(N,N'-PEG4-NHS ester)-Cy5 is a fluorescent labeling reagent and homobifunctional

crosslinker.[1][2] This molecule incorporates the bright, far-red fluorescent dye Cy5, a

hydrophilic polyethylene glycol (PEG) spacer, and two amine-reactive N-hydroxysuccinimide

(NHS) ester groups.[2][3] The Cy5 dye is well-suited for various fluorescence-based

applications due to its high extinction coefficient and emission in the red spectrum, a region

with minimal autofluorescence from biological samples.[4][5] The PEG4 spacer enhances the

water solubility of the molecule.[3] The dual NHS ester groups enable covalent labeling of

primary amines on biomolecules such as proteins, peptides, and amine-modified

oligonucleotides, or for crosslinking molecules that contain primary amines.[1][2][6]

Physicochemical and Spectroscopic Properties
The properties of Bis-(N,N'-PEG4-NHS ester)-Cy5 are summarized in the table below.
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Property Value Reference

Molecular Weight 1081.65 g/mol [3][7]

Excitation Maximum (λex) 649 nm [3]

Emission Maximum (λem) 667 nm [3]

Extinction Coefficient 232,000 M⁻¹cm⁻¹ at 649 nm [3]

Solubility Water, DMSO, DMF, DCM [3]

Purity >98% [3]

Storage and Handling
Proper storage and handling are critical to maintaining the reactivity of the NHS esters.
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Guideline Recommendation Reference

Storage Temperature Store at -20°C. [3][4]

Light Sensitivity Protect from light.

Moisture Sensitivity

Store in a desiccated

environment. The product is

sensitive to moisture. Before

use, allow the vial to

equilibrate to room

temperature before opening to

prevent condensation.

Solution Stability

Stock solutions are not

recommended due to the

hydrolysis of NHS esters in the

presence of moisture. It is

advised to prepare fresh

solutions in anhydrous, amine-

free solvents like DMSO or

DMF immediately before use

and discard any unused

solution.

[2]

Shipping
Typically shipped at ambient

temperature.
[3]

Safety and Hazard Information
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Hazard Precautionary Statement Reference

Oral Toxicity Harmful if swallowed. [7]

Environmental Hazard

Very toxic to aquatic life with

long-lasting effects. Avoid

release to the environment.

[7]

Handling

Wash skin thoroughly after

handling. Do not eat, drink, or

smoke when using this

product.

[7]

First Aid (Eyes)

Remove contact lenses and

flush eyes immediately with

large amounts of water.

[7]

First Aid (Skin)

Rinse skin thoroughly with

large amounts of water and

remove contaminated clothing.

[7]

Experimental Protocols
The following protocols provide a general framework for labeling proteins with Bis-(N,N'-PEG4-
NHS ester)-Cy5. Optimization may be required for specific applications and biomolecules.

Amine Labeling Chemistry
The fundamental reaction involves the nucleophilic attack of a primary amine on the NHS ester,

forming a stable amide bond and releasing N-hydroxysuccinimide (NHS). This reaction is pH-

dependent.

Bis-(N,N'-PEG4-NHS ester)-Cy5
Protein-NH-CO-PEG4-Cy5-PEG4-CO-NH-Protein

(Stable Amide Bond)

pH 8.3 - 8.5

Protein-NH2
(Primary Amine)

N-hydroxysuccinimide+
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Figure 1. Reaction of Bis-(N,N'-PEG4-NHS ester)-Cy5 with primary amines.

Protocol for Protein Labeling
This protocol is for general protein labeling. The molar ratio of dye to protein may need to be

adjusted to achieve the desired degree of substitution (DOS).

Materials:

Bis-(N,N'-PEG4-NHS ester)-Cy5

Protein of interest in an amine-free buffer (e.g., PBS)

Anhydrous DMSO or DMF

Reaction buffer: 0.1 M sodium bicarbonate or 0.1 M phosphate buffer, pH 8.3-8.5[8]

Purification column (e.g., gel filtration, dialysis)

Procedure:

Prepare Protein Solution:

Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.[9] Ensure the

buffer is free of primary amines (e.g., Tris or glycine).

Calculate Molar Ratio:

Determine the required amount of dye. A molar excess of 8-10 fold of the dye to the

protein is a common starting point for mono-labeling, but for cross-linking or higher

labeling density, this will need to be optimized.[8][9]

Formula:mg of dye = (molar excess) x (mg of protein) x (MW of dye) / (MW of protein)[8]

Prepare Dye Solution:
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Immediately before use, dissolve the calculated amount of Bis-(N,N'-PEG4-NHS ester)-
Cy5 in a small amount of anhydrous DMSO or DMF.[8] The volume should be about

1/10th of the total reaction volume.[9]

Labeling Reaction:

Add the dye solution to the protein solution while gently vortexing.

Incubate the reaction for at least 4 hours at room temperature or overnight at 4°C,

protected from light.[8]

Purification of the Conjugate:

Remove unreacted dye and byproducts by gel filtration (e.g., Sephadex G-25), dialysis, or

spin column chromatography.[8]

Characterization of the Conjugate:

Determine the Degree of Substitution (DOS) by measuring the absorbance of the

conjugate at 280 nm (for the protein) and ~649 nm (for the Cy5 dye).

Experimental Workflow for Protein Labeling and
Purification
The following diagram illustrates the general workflow for labeling and purifying a protein

conjugate.
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Figure 2. Workflow for protein labeling with Bis-(N,N'-PEG4-NHS ester)-Cy5.

Applications
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Bis-(N,N'-PEG4-NHS ester)-Cy5 is a versatile reagent for various applications in life sciences

and drug development, including:

Fluorescence Microscopy: Labeling of antibodies and other probes for immunofluorescence.

Flow Cytometry: Conjugation to antibodies for cell surface marker analysis.[10]

In Vivo Imaging: The far-red fluorescence allows for deep tissue penetration with minimal

autofluorescence.[10]

Crosslinking Studies: Investigating protein-protein interactions by covalently linking

interacting partners.

Fluorescent Labeling of Biomolecules: General labeling of peptides, proteins, and amine-

modified oligonucleotides.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Bis-(N,N'-PEG4-NHS
ester)-Cy5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12294321#storage-and-handling-of-bis-n-n-peg4-
nhs-ester-cy5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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